![molecular formula C17H23NO2 B2724238 Methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate CAS No. 2287259-98-5](/img/structure/B2724238.png)
Methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate
Overview
Description
Methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate is an organic compound with the chemical formula C₉H₁₅NO₂ . It appears as a colorless liquid and falls under the category of alkanolamines . This compound serves as a precursor to various other organic molecules and finds applications in different fields .
Synthesis Analysis
The synthesis of Methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate involves the hydrogenation of 2-aminoisobutyric acid or its esters. This process yields the desired compound, which can then be further utilized for various purposes .
Molecular Structure Analysis
The molecular structure of Methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate consists of a bicyclic framework, incorporating an amino group , a methyl group , and an acetate moiety . The presence of the bicyclo[1.1.1]pentane ring imparts rigidity to the structure, affecting its reactivity and properties .
Chemical Reactions Analysis
- Oxazoline Formation : Methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate can react with acyl chlorides to form oxazolines , which are important intermediates in organic synthesis . 2,2-Dimethylaziridine Synthesis : By sulfating the alcohol group, this compound serves as a precursor to 2,2-dimethylaziridine , a versatile building block in organic chemistry . Drug Synthesis : Methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate plays a role in the synthesis of drugs such as fepradinol , isobucaine , and radafaxine .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO2/c1-11(2)12-5-4-6-13(7-12)16-8-17(9-16,10-16)14(18)15(19)20-3/h4-7,11,14H,8-10,18H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYKKMEMCGOLFOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)C23CC(C2)(C3)C(C(=O)OC)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-2-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate | |
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